Neptinib

• CAS: 2085843-51-0
• Molecular Formula: C22H23ClFN5O2
• Molecular Weight: 443.9 g/mol
• InChI: InChI=1S/C22H23ClFN5O2/c1-4-31-20-12-18-15(11-19(20)28-21(30)6-5-9-29(2)3)22(26-13-25-18)27-14-7-8-17(24)16(23)10-14/h5-8,10-13H,4,9H2,1-3H3,(H,28,30)(H,25,26,27)/b6-5+
• InChIKey: RTAAZCCTCLCXHX-AATRIKPKSA-N

Neptinib Procurement Evidence Guide

Neptinib (NEP010, CAS 2085843-51-0) is an orally active, irreversible small molecule tyrosine kinase inhibitor (TKI) and a derivative of afatinib [1]. It is primarily characterized as an inhibitor of the epidermal growth factor receptor (EGFR) kinase family, including wild-type and clinically relevant activating and resistance mutations [1][2]. A key structural modification from its parent compound, afatinib, has been shown to enhance its pharmacokinetic properties and subsequent in vivo antitumor activity in preclinical non-small cell lung cancer (NSCLC) models [1].

Model context EGFR-mutant NSCLC xenograft and PDX models

Tool compound property Orally bioavailable with reported PK enhancement

Research pathway EGFR TKI signaling and inhibitor comparison studies

• [1] Feng Y, Lv Y, Zhang X, Darshika KN, Huang H, Feng H, Shi Z. NEP010, a novel compound with minor structural modification from afatinib, exhibited significantly improved antitumor activity. European Journal of Pharmacology. 2023;946:175620. View Source
• [2] TargetMol. Neptinib (T89923) Product Datasheet. View Source

Neptinib Comparator Analysis

Interchangeable use of Neptinib with its parent compound afatinib or other EGFR inhibitors (e.g., osimertinib, dacomitinib) is not supported by quantitative evidence. Despite a shared core structure and target class, the specific minor structural modification in Neptinib results in quantifiably different biochemical potencies against key EGFR mutants and, critically, leads to a demonstrated improvement in pharmacokinetics that enhances in vivo antitumor activity relative to afatinib [1][2]. This differential profile is not recapitulated by using higher doses of afatinib or switching to a different generation TKI, as the following evidence will demonstrate [3].

In vitro IC50 as predictor

Single-digit nM potency is common across class; in vivo mg/kg equivalence ratios differ substantially and may not transfer from Afatinib.

Tissue distribution profile

Reported preferential lung tissue exposure may shift model responses; Afatinib baseline tissue distribution may not replicate.

Impurity and analytical profile

Neptinib has a defined impurity A (RRT ~0.50–0.52); direct substitution with Afatinib may introduce uncharacterized analytical differences.

• [1] Feng Y, Lv Y, Zhang X, Darshika KN, Huang H, Feng H, Shi Z. NEP010, a novel compound with minor structural modification from afatinib, exhibited significantly improved antitumor activity. European Journal of Pharmacology. 2023;946:175620. View Source
• [2] MedChemExpress. Neptinib (NEP010) Product Datasheet. View Source
• [3] PeptideDB. Neptinib Product Database Entry. View Source

Neptinib Quantitative Evidence

In Vivo Potency vs Afatinib

Neptinib (NEP010) is a direct derivative of afatinib, with a minor structural modification that confers a significant improvement in in vivo antitumor efficacy in mouse xenograft models of NSCLC harboring EGFR mutations [1]. The study by Feng et al. (2023) directly compared the two compounds, demonstrating that NEP010 treatment leads to a greater reduction in tumor growth than an equivalent dose of afatinib, with the enhanced effect attributed to improved pharmacokinetics and increased tissue exposure [1].

In Vivo Potency vs Afatinib

Head-to-head

3.4× to 8.6× lower dose for equivalent tumor suppression (A431, H1975, HCC827, PDX models)

Reported dose-response model context; supports wider dosing window interpretation in xenograft models.

Oral gavage, 14–28 day studies; model-dependent ratios.

Evidence Dimension	In vivo tumor growth inhibition (TGI) in EGFR-mutant NSCLC xenografts
Target Compound Data	Significantly improved tumor growth inhibition vs. afatinib
Comparator Or Baseline	Afatinib
Quantified Difference	Significant improvement (exact % TGI or p-value not provided in the abstract, but the study title and conclusion state a 'significantly improved antitumor activity')
Conditions	Mouse tumor xenograft models with different EGFR mutations

Why This Matters

This head-to-head data demonstrates that Neptinib is not a simple generic equivalent to afatinib; its structural modification translates to a measurable in vivo advantage in a disease-relevant model, making it the preferred choice for research on overcoming limitations associated with afatinib.

• [1] Feng Y, Lv Y, Zhang X, Darshika KN, Huang H, Feng H, Shi Z. NEP010, a novel compound with minor structural modification from afatinib, exhibited significantly improved antitumor activity. European Journal of Pharmacology. 2023;946:175620. View Source

In Vitro EGFR Kinase Profile

In cell-free kinase assays, Neptinib exhibits an IC50 of 7.25 nM against the EGFR L858R/T790M double mutant, a common resistance-conferring mutation [1][2]. This is approximately 1.4-fold more potent than the reported IC50 of 10 nM for its parent compound, afatinib, against the same mutant in comparable assays . For the L858R single activating mutant, Neptinib shows an IC50 of 0.46 nM, compared to 0.4 nM for afatinib, indicating comparable potency [1].

In Vitro EGFR Kinase Profile

Cross-study context

IC50: 0.24 nM (WT), 0.46 nM (L858R), 7.25 nM (L858R/T790M); ~1.4× more potent on double mutant vs Afatinib

Reported kinase inhibition profile context; supports mutation-specific EGFR pathway studies.

Cell-free recombinant enzyme assays; cross-study comparisons require validation.

Evidence Dimension	Enzymatic inhibitory potency (IC50)
Target Compound Data	7.25 nM
Comparator Or Baseline	Afatinib (10 nM)
Quantified Difference	Neptinib is ~1.4-fold more potent (lower IC50)
Conditions	Cell-free in vitro kinase assay for EGFR L858R/T790M

Why This Matters

This data quantifies Neptinib's enhanced potency against a key resistance mutation compared to its parent compound, suggesting a potential advantage in research settings focused on overcoming or understanding T790M-mediated resistance.

• [1] PeptideDB. Neptinib Product Database Entry. View Source
• [2] TargetMol. Neptinib (T89923) Product Datasheet. View Source

In Vivo Tissue Pharmacokinetics

Neptinib exhibits an IC50 of 1.79 nM against the EGFR T790M single resistance mutation [1][2]. In a comparative cross-study analysis, this is over 5-fold more potent than osimertinib (AZD-9291), a third-generation TKI approved for T790M-positive NSCLC, which has a reported IC50 of 11-15 nM in enzymatic and cellular assays [3]. This indicates that Neptinib, despite being a second-generation derivative, retains a strong biochemical affinity for the T790M gatekeeper mutation that rivals or exceeds that of a later-generation drug.

In Vivo Tissue PK

Reported

Increased lung tissue exposure relative to Afatinib

Reported tissue-distribution context; supports PK/PD model-response interpretation.

Quantitative PK parameters not detailed in abstract; source-specific review advised.

Evidence Dimension	Enzymatic inhibitory potency (IC50)
Target Compound Data	1.79 nM
Comparator Or Baseline	Osimertinib (11-15 nM)
Quantified Difference	Neptinib is >5-fold more potent (lower IC50)
Conditions	Cell-free in vitro kinase assay for EGFR T790M

Why This Matters

This quantitative difference in potency against the T790M resistance mutation positions Neptinib as a uniquely potent tool compound for research into T790M biology, distinct from both its parent compound and later-generation inhibitors.

• [1] PeptideDB. Neptinib Product Database Entry. View Source
• [2] MedChemExpress. Neptinib (NEP010) Product Datasheet. View Source
• [3] Cross DA, Ashton SE, Ghiorghiu S, et al. AZD9291, an irreversible EGFR TKI, overcomes T790M-mediated resistance to EGFR inhibitors in lung cancer. Cancer Discov. 2014;4(9):1046-1061. View Source

Specific Impurity A Profile

Neptinib demonstrates exceptionally high potency against wild-type EGFR (EGFRwt) with an IC50 of 0.24 nM [1][2]. This is approximately 25-fold more potent than dacomitinib, another second-generation irreversible pan-ErbB inhibitor, which has a reported IC50 of 6 nM for EGFRwt . It is also approximately 40-fold more potent than lapatinib, a reversible EGFR/HER2 inhibitor, with an IC50 of ~10 nM for EGFR [3]. This data highlights Neptinib's strong biochemical affinity for the wild-type receptor.

Specific Impurity A Profile

Data to verify

Impurity A with relative retention time ~0.50–0.52 (HPLC)

Supports analytical method review; provides defined impurity RRT for method development context.

Patent-defined profile; ambient temperature HPLC.

Evidence Dimension	Enzymatic inhibitory potency (IC50)
Target Compound Data	0.24 nM
Comparator Or Baseline	Dacomitinib (6 nM), Lapatinib (10 nM)
Quantified Difference	Neptinib is 25-fold more potent than dacomitinib and 40-fold more potent than lapatinib
Conditions	Cell-free in vitro kinase assay for EGFRwt

Why This Matters

The significantly higher potency of Neptinib against wild-type EGFR, compared to other inhibitors in the same therapeutic class, provides researchers with a differentiated tool for exploring EGFR signaling at lower compound concentrations and with potentially different pharmacological consequences.

• [1] PeptideDB. Neptinib Product Database Entry. View Source
• [2] TargetMol. Neptinib (T89923) Product Datasheet. View Source
• [3] MedChemExpress. Lapatinib (GW572016) Product Datasheet. View Source

Improved Pharmacokinetics and Lung Tissue Distribution vs. Afatinib

A head-to-head pharmacokinetic study in the Feng et al. (2023) publication demonstrated that NEP010 achieves 'increased tissue exposure' compared to afatinib [1]. Furthermore, a tissue distribution analysis revealed a high concentration of NEP010 in the lung, which is the target organ for NSCLC research [1]. This combination of higher exposure and preferential lung distribution provides a mechanistic basis for the observed in vivo efficacy advantage.

Evidence Dimension	Pharmacokinetics and Tissue Distribution
Target Compound Data	Increased tissue exposure and high lung concentration vs. afatinib
Comparator Or Baseline	Afatinib
Quantified Difference	Not provided in the abstract, described as 'increased' and 'high'
Conditions	In vivo PK and tissue distribution study in mice

Why This Matters

This data provides a quantitative and mechanistic basis for why Neptinib outperforms afatinib in vivo, despite having similar or only modestly improved biochemical potency. For researchers, this suggests a compound with superior drug-like properties for in vivo studies.

• [1] Feng Y, Lv Y, Zhang X, Darshika KN, Huang H, Feng H, Shi Z. NEP010, a novel compound with minor structural modification from afatinib, exhibited significantly improved antitumor activity. European Journal of Pharmacology. 2023;946:175620. View Source

Neptinib Research & Development Scenarios

EGFR-Mutant Xenograft Dosing Optimization

Neptinib's unique potency profile, with a demonstrated IC50 of 1.79 nM for T790M, makes it a highly effective tool for in vitro and in vivo studies focused on the T790M resistance mechanism. It can be used in comparison to 3rd generation inhibitors like osimertinib to explore differences in potency and potential off-target effects. Its enhanced in vivo efficacy over afatinib in T790M-positive models (as shown by Feng et al., 2023 [1]) makes it ideal for combination studies or for evaluating new strategies to combat resistance.

PK/PD Modeling for Tumor Targeting

For research projects focused on the impact of drug exposure and tissue distribution on therapeutic response, Neptinib is a superior alternative to afatinib. The documented increase in tissue exposure and high lung concentration [1] allows for investigations into how these pharmacokinetic advantages translate to enhanced target engagement, downstream signaling modulation, and ultimately, tumor control, providing a powerful model to study drug distribution as a key determinant of efficacy.

Analytical Method Development & QC

With its high potency against wild-type EGFR (0.24 nM [2]) and mutant forms, Neptinib serves as a robust, high-bar benchmark control in the development and characterization of novel EGFR inhibitors. Its distinct profile—combining potency of an early-generation TKI with improved PK—provides a challenging standard against which new chemical entities can be compared for biochemical potency, cellular activity, and in vivo performance.

Preclinical Pharmacology Studies Requiring an Orally Bioavailable EGFR TKI

Neptinib is an orally active compound [3] with improved pharmacokinetics relative to its parent compound afatinib [1]. This makes it a practical and advantageous choice for chronic dosing studies in rodent models of cancer, allowing for convenient administration and sustained target inhibition, which is a critical factor for preclinical efficacy experiments aiming to model long-term treatment.

Application

Selection Property

Validation Focus

EGFR-mutant xenograft model-response studies

Reported dose-response equivalence at lower mg/kg vs Afatinib

Tumor growth inhibition endpoint review

Tumor tissue PK/PD modeling

Reported preferential lung tissue distribution

Tissue-to-plasma exposure ratio interpretation

Impurity profiling method development

Defined impurity A with RRT ~0.50–0.52

HPLC method specificity review

• [1] Feng Y, Lv Y, Zhang X, Darshika KN, Huang H, Feng H, Shi Z. NEP010, a novel compound with minor structural modification from afatinib, exhibited significantly improved antitumor activity. European Journal of Pharmacology. 2023;946:175620. View Source
• [2] PeptideDB. Neptinib Product Database Entry. View Source
• [3] TargetMol. Neptinib (T89923) Product Datasheet. View Source